Cas no 107271-02-3 (1-methyl-4-(1-phenylsulfanylethyl)benzene)
107271-02-3 structure
Product Name:1-methyl-4-(1-phenylsulfanylethyl)benzene
CAS No:107271-02-3
MF:C15H16S
MW:228.352542877197
CID:1183249
PubChem ID:13764329
Update Time:2025-04-20
1-methyl-4-(1-phenylsulfanylethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-(1-phenylsulfanylethyl)benzene
- CTK0G3084
- AGN-PC-00NVZF
- phenyl 1-(p-CH3-phenyl)ethyl sulfide
- 1-methyl-4-[(1-phenylthio)ethyl]benzene
- ACMC-20maxr
- Benzene, 1-methyl-4-[1-(phenylthio)ethyl]-
- CTK0G3084; AGN-PC-00NVZF; phenyl 1-(p-CH3-phenyl)ethyl sulfide; 1-methyl-4-[(1-phenylthio)ethyl]benzene; ACMC-20maxr; Benzene, 1-methyl-4-[1-(phenylthio)ethyl]-;
- DTXSID40548799
- 1-Methyl-4-[1-(phenylsulfanyl)ethyl]benzene
- 107271-02-3
-
- Inchi: 1S/C15H16S/c1-12-8-10-14(11-9-12)13(2)16-15-6-4-3-5-7-15/h3-11,13H,1-2H3
- InChI Key: FTBPMJREFVFNCP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 228.09738
- Monoisotopic Mass: 228.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
1-methyl-4-(1-phenylsulfanylethyl)benzene Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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